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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d5

Cat. No.: B15143856 Get Quote

Disclaimer: The following safety data pertains to the non-deuterated compound, 4-

Nitrobenzaldehyde (CAS 555-16-8). No specific Safety Data Sheet (SDS) for its deuterated

isotopologue, 4-Nitrobenzaldehyde-d5, was located. The toxicological and physical properties

of deuterated compounds are generally very similar to their non-deuterated counterparts.

Therefore, the following information should be considered a close and relevant guide for

handling 4-Nitrobenzaldehyde-d5. However, it is imperative to consult the specific SDS

provided by the supplier for the deuterated compound when available.

This guide is intended for researchers, scientists, and professionals in drug development,

providing in-depth safety information, handling procedures, and emergency protocols for 4-

Nitrobenzaldehyde.

Chemical Identification and GHS Classification
4-Nitrobenzaldehyde is a yellow crystalline powder used as an intermediate in the synthesis of

pharmaceuticals, dyes, and other organic compounds.[1][2] It is classified as hazardous under

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[5][6][7][8]

Skin Sensitisation 1, 1A
H317: May cause an allergic

skin reaction[4][5][6][7][8]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[4][9]

Suspected of Causing Cancer 2
H351: Suspected of causing

cancer[9]

Hazardous to the Aquatic

Environment (Chronic)
3

H412: Harmful to aquatic life

with long lasting effects[7][8][9]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 4-Nitrobenzaldehyde
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Property Value

Molecular Formula C₇H₅NO₃[10][11]

Molecular Weight 151.12 g/mol [3][8]

Appearance Yellow crystalline powder[1][10][12]

Melting Point 103-106 °C[2][11][13]

Boiling Point ~300 °C[13]

Density ~1.5 g/cm³[11][13]

Vapor Pressure 0.00354 mmHg[3]

Water Solubility 2.34 g/L[10]

Solubility
Soluble in ethanol, benzene, and glacial acetic

acid[1][12]

Odor Odorless[11]

Toxicological Data
Toxicological data provides critical information on the potential health effects of exposure. The

primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.

Table 3: Acute Toxicity Data for 4-Nitrobenzaldehyde
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Test Species Route Value Remarks

LD50 Rat Oral
4700 mg/kg[6][9]

[11][12]

Behavioral

effects such as

somnolence and

cyanosis were

observed.[6]

LD50 Rat Dermal
16000 mg/kg[6]

[9][11]

Behavioral

effects such as

somnolence and

cyanosis were

observed.[6]

LD50 Rat Intraperitoneal 545 mg/kg[12]

Health Effects Summary:

Skin: Causes skin irritation and may lead to an allergic skin reaction or sensitization upon

contact.[7][9][12]

Eyes: Causes serious eye irritation.[6][7][9]

Inhalation: Dust may cause respiratory irritation.[9][12]

Ingestion: Harmful if swallowed.[9][12] Accidental ingestion may cause serious health

damage.[12] The substance can bind to hemoglobin, inhibiting oxygen uptake and leading to

methemoglobinemia, a form of oxygen starvation.[12]

Chronic Exposure: Suspected of causing cancer.[9] Long-term exposure is not expected to

produce other chronic adverse health effects, though exposure should always be minimized.

[9]

Experimental Protocols
The provided Safety Data Sheets cite toxicological data, such as LD50 values, from

established sources like the Registry of Toxic Effects of Chemical Substances (RTECS).[9][12]

However, these documents do not contain detailed experimental methodologies for how these
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values were determined. The available information, summarized in Table 3, specifies the test

type (LD50), the species used (rat), the route of administration (oral, dermal, intraperitoneal),

and the resulting value. The protocols would have followed standardized guidelines for acute

toxicity testing prevalent at the time of the study, which typically involve administering

escalating doses of the substance to test animals and observing morbidity and mortality over a

set period.

First Aid and Emergency Response
Immediate and appropriate first aid is critical in the event of an exposure.

General Advice: Consult a physician and show them the safety data sheet.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial

respiration and seek medical attention.[6][7]

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation or a rash occurs, get medical advice.[6][7] Contaminated clothing should be

removed and washed before reuse.[7]

Eye Contact: Rinse cautiously with water for several minutes.[6][7] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult an

ophthalmologist.[4][6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a physician or poison control center immediately.[6]

Exposure Event Immediate Response Action

Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Remove from
Contaminated Area

Assess ABCs
(Airway, Breathing, Circulation)

Decontaminate
(Rinse Skin/Eyes, Fresh Air)

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: General workflow for first aid response following an exposure event.
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Safe Handling, Storage, and Personal Protection
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling:

Use only in a well-ventilated area, preferably under a chemical fume hood.[10][14]

Avoid dust formation and inhalation.[4][6]

Avoid contact with skin, eyes, and clothing.[9][14]

Wear appropriate personal protective equipment (PPE).[6][9]

Do not eat, drink, or smoke in work areas.[9]

Wash hands thoroughly after handling.[6][9]

Storage:

Store in a cool, dry, well-ventilated area.[9][10]

Keep containers tightly sealed to prevent exposure to air and moisture.[9][10]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[12][14]

Protect containers from physical damage.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][8]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[6][7]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved particulate respirator.[8][12]
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Identified Hazards

Required Personal Protective Equipment

Inhalation of Dust
(Respiratory Irritation)

Particulate Respirator

protects against

Skin Contact
(Irritation, Sensitization)

Chemical-Resistant Gloves

protects against

Protective Clothing / Apron

protects against

Eye Contact
(Serious Irritation)

Safety Goggles / Face Shield

protects against

Click to download full resolution via product page

Caption: Logic for selecting PPE based on identified chemical hazards.

Accidental Release and Fire-Fighting Measures
Accidental Release:

Minor Spills: Clean up spills immediately.[9] Use dry clean-up procedures and avoid

generating dust.[9][12] Vacuum or sweep up the material and place it in a sealed, labeled

container for disposal.[9][12]

Major Spills: Evacuate the area and move upwind.[9] Alert emergency services.[9] Prevent

the spillage from entering drains or waterways.[9] Wear full protective equipment, including a

dust respirator, during cleanup.[9]

Fire-Fighting:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[6]

Specific Hazards: The substance is not combustible but containers may burn.[9] Combustion

may produce hazardous fumes, including carbon monoxide (CO), carbon dioxide (CO₂), and

nitrogen oxides (NOx).[12]
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Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Spill Occurs

Evacuate Immediate Area
Ensure Proper Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Assess Spill Size
(Minor vs. Major)

Contain Spill
Prevent Entry into Drains

Clean Up Spill
(Use dry methods, avoid dust)

Place Waste in
Sealed, Labeled Container

Decontaminate Area
and Equipment

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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Ecological Information
4-Nitrobenzaldehyde is considered harmful to aquatic life with long-lasting effects.[7][9] Care

should be taken to prevent its release into the environment.[9]

Table 4: Ecotoxicity Data for 4-Nitrobenzaldehyde

Endpoint Test Duration Species Value Source

NOEC(ECx) 0.82h
Algae or other

aquatic plants
>=250 mg/L [9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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